Cas no 311345-45-6 (4-Pentenoic acid,2-amino-2-(hydroxymethyl)-, methyl ester, (2S)-)

• Product name: 4-Pentenoic acid,2-amino-2-(hydroxymethyl)-, methyl ester, (2S)-
• CAS No: 311345-45-6
• MF: C₇H₁₃NO₃
• MW: 159.18302
• CID: 300709
• PubChem ID: 45082326

4-Pentenoic acid,2-amino-2-(hydroxymethyl)-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-amino-2-(hydroxymethyl)-, methyl ester, (2S)-
• 4-Pentenoicacid,2-amino-2-(hydroxymethyl)-,methylester,(2S)-(9CI)
• 311345-45-6
• SCHEMBL7214329
• (2S)-2-Allylserine Methyl Ester
• JJZWCIAFEWQDBH-ZETCQYMHSA-N

• Inchi： InChI=1S/C7H13NO3/c1-3-4-7(8,5-9)6(10)11-2/h3,9H,1,4-5,8H2,2H3/t7-/m0/s1
• InChI Key： JJZWCIAFEWQDBH-ZETCQYMHSA-N
• SMILES： C=CC[C@](C(OC)=O)(N)CO

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: -0.5